Cas no 1202278-04-3 ((6-Amino-5-iodo-pyridin-3-yl)-methanol)
(6-Amino-5-iodo-pyridin-3-yl)-methanol Chemical and Physical Properties
Names and Identifiers
-
- DB-186291
- 1202278-04-3
- (6-amino-5-iodopyridin-3-yl)methanol
- 6-Amino-5-iodo-3-pyridinemethanol
- SCHEMBL1368428
- CS-0380070
- CFQOQOFHCHBJNS-UHFFFAOYSA-N
- (6-Amino-5-iodo-pyridin-3-yl)-methanol
-
- Inchi: 1S/C6H7IN2O/c7-5-1-4(3-10)2-9-6(5)8/h1-2,10H,3H2,(H2,8,9)
- InChI Key: CFQOQOFHCHBJNS-UHFFFAOYSA-N
- SMILES: IC1=C(N)N=CC(CO)=C1
Computed Properties
- Exact Mass: 249.96
- Monoisotopic Mass: 249.96
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 112
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 59.1A^2
- XLogP3: 0.3
(6-Amino-5-iodo-pyridin-3-yl)-methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1450740-1g |
(6-Amino-5-iodopyridin-3-yl)methanol |
1202278-04-3 | 98% | 1g |
¥5848.00 | 2024-08-09 |
(6-Amino-5-iodo-pyridin-3-yl)-methanol Related Literature
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
Additional information on (6-Amino-5-iodo-pyridin-3-yl)-methanol
Introduction to (6-Amino-5-iodo-pyridin-3-yl)-methanol (CAS No. 1202278-04-3)
(6-Amino-5-iodo-pyridin-3-yl)-methanol (CAS No. 1202278-04-3) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential in the development of novel therapeutic agents. The presence of an amino group and an iodine atom in its structure confers it with specific chemical properties that make it an attractive candidate for various biochemical and pharmacological studies.
The chemical structure of (6-Amino-5-iodo-pyridin-3-yl)-methanol consists of a pyridine ring substituted with an amino group at the 6-position, an iodine atom at the 5-position, and a hydroxymethyl group at the 3-position. These functional groups contribute to the compound's reactivity and biological activity, making it a valuable intermediate in the synthesis of more complex molecules. The iodine atom, in particular, is often used as a handle for further functionalization through various chemical transformations, such as Suzuki coupling reactions or nucleophilic substitution reactions.
Recent research has highlighted the potential of (6-Amino-5-iodo-pyridin-3-yl)-methanol in the development of new drugs targeting specific diseases. For instance, studies have shown that this compound can be used as a building block for the synthesis of inhibitors targeting key enzymes involved in cancer pathways. One notable example is its use in the development of inhibitors for histone deacetylases (HDACs), which are known to play crucial roles in epigenetic regulation and cancer progression. The ability to modulate HDAC activity through compounds derived from (6-Amino-5-iodo-pyridin-3-yl)-methanol opens up new avenues for therapeutic intervention.
In addition to its applications in cancer research, (6-Amino-5-iodo-pyridin-3-yl)-methanol has also been explored for its potential in neurodegenerative diseases. Studies have demonstrated that derivatives of this compound can exhibit neuroprotective effects by modulating oxidative stress and inflammation, which are key factors in conditions such as Alzheimer's disease and Parkinson's disease. The versatility of this compound allows researchers to tailor its properties to address specific biological targets, making it a valuable tool in drug discovery and development.
The synthesis of (6-Amino-5-iodo-pyridin-3-yl)-methanol has been optimized through various synthetic routes, each offering different advantages in terms of yield and purity. One common approach involves the reaction of 5-bromo-pyridine with an appropriate amine followed by iodination and hydroxylation steps. Advances in synthetic chemistry have led to more efficient and environmentally friendly methods, such as catalytic processes that minimize waste and reduce the use of hazardous reagents. These improvements not only enhance the practicality of large-scale production but also align with sustainable chemistry principles.
The physical and chemical properties of (6-Amino-5-iodo-pyridin-3-yl)-methanol have been extensively characterized through various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide detailed insights into the molecular structure and behavior of the compound, which are essential for understanding its reactivity and biological activity. For example, NMR spectroscopy can reveal information about the conformational flexibility of the molecule, while MS can provide data on its molecular weight and fragmentation patterns.
In conclusion, (6-Amino-5-iodo-pyridin-3-yl)-methanol (CAS No. 1202278-04-3) is a promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for the development of novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the field.
1202278-04-3 ((6-Amino-5-iodo-pyridin-3-yl)-methanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)